Cas no 1420888-08-9 (5-((Pyrrolidin-2-ylmethoxy)methyl)thiazole hydrochloride)

• Product Name: 5-((Pyrrolidin-2-ylmethoxy)methyl)thiazole hydrochloride
• CAS No: 1420888-08-9
• MF: C₉H₁₅ClN₂OS
• MW: 234.746199846268
• CID: 2179922
• Update Time: 2023-08-06

5-((Pyrrolidin-2-ylmethoxy)methyl)thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-((Pyrrolidin-2-ylmethoxy)methyl)thiazole hydrochloride

• Inchi： 1S/C9H14N2OS.ClH/c1-2-8(11-3-1)5-12-6-9-4-10-7-13-9;/h4,7-8,11H,1-3,5-6H2;1H
• InChI Key： GKFYQTGDNUOTQP-UHFFFAOYSA-N
• SMILES： Cl.S1C=NC=C1COCC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 157
• Topological Polar Surface Area: 62.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles